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Chemical Profile of DDCI-4

The table below summarizes the key properties of DDCI-4 as a raw material [1] [2] [3].

Property Specification

CAS Number 18300-31-7 [1] [2] [3]

Molecular Formula C₂₇H₂₇IN₂ [2]

Molecular Weight 506.4 g/mol [1] [2]

Physical Form Solid [1] [3]

Purity (Dye Content) 90% [1] [3]

Melting Point 158 °C (decomposition) [1] [3]

Absorption Peak (λmax) 814 nm [1] (Q-band peaks at 733 nm and 890 nm also reported) [4]

Safety Acute Toxicity, Eye Irritant, Skin Irritant [1]
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Application in Organic Photodiodes

DDCI-4 functions as a photoactive material, particularly valuable for its strong absorption in the Near-

Infrared (NIR) region [4]. Its long, conjugated molecular structure and the presence of an iminium cation

and iodide anion contribute to this NIR activity [4]. When used in a ternary blend with other materials, it

helps broaden the device's absorption bandwidth from the visible range (around 400 nm) up to about 1000

nm [4].

Key Materials and Ratios

The following table outlines the materials and their roles in a typical OPD device fabrication as described in

the research [4].

Material Role in Device Concentration / Ratio

DDCI-4 NIR-Absorbing Photoactive Dye 3 mg/mL, 5 mg/mL, or 7 mg/mL [4]

P3HT Donor Polymer 15 mg/mL [4]

OXCBA Fullerene-based Acceptor 15 mg/mL [4]

P3HT:OXCBA Blend Ratio Bulk Heterojunction Matrix 1.0 : 0.5 (volumetric) [4]

Solvent Chloroform (for all solutions) [4] -

Device Architecture and Workflow

The OPD device follows a conventional stack structure. The diagram below illustrates the layered

architecture and the general fabrication workflow.
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Device Architecture (ITO / PEDOT:PSS / Active Layer / Al) General Fabrication Workflow

Aluminum (Al) Electrode

Active Layer
P3HT:DDCI-4:OXCBA

Hole Transport Layer
PEDOT:PSS

ITO Glass Substrate 1. Clean ITO Substrate
(Detergent, DI Water, Acetone, IPA)

2. Spin-coat PEDOT:PSS
(3000 rpm, 60s), Anneal 120°C

3. Spin-coat Active Layer
(2000 rpm, 30s), Anneal 120°C

4. Thermally Evaporate
Al Top Electrode

5. Device Encapsulation

Click to download full resolution via product page

Performance Considerations and Findings

The concentration of DDCI-4 in the active layer blend is a critical parameter that directly impacts device

performance [4] [5].

Optimal Concentration: An appropriate concentration of DDCI-4 improves light absorption

broadening in the NIR region [4] [5].
Negative Effects of High Concentration: Increasing the DDCI-4 concentration beyond the optimal

point can lead to dislocation defects and a decrease in charge carriers, ultimately degrading the
OPD's performance [4] [5].
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Limitations of Available Information

Please be aware that the information presented has several limitations that prevent the creation of a complete

protocol:

Lack of Full Experimental Detail: The search results confirm the use of specific materials and

general steps but do not provide exhaustive procedural details. Critical information such as specific
stirring conditions (beyond 500 rpm), exact annealing times, filtration specifications, and the complete

electrical characterization protocol are missing [4].
Missing Quantitative Performance Data: While the improvement in NIR absorption is noted, key

performance metrics for the final OPD device—such as responsivity (mA/W), detectivity (Jones),
external quantum efficiency (EQE), and dark current—are not provided in the available excerpts [4]

[5].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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